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Compound of Interest

Compound Name: PF-562271 hydrochloride

Cat. No.: B1679705 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-562271 hydrochloride is the hydrochloride salt of PF-562271, a potent, ATP-competitive,

and reversible inhibitor of Focal Adhesion Kinase (FAK).[1][2] It also demonstrates inhibitory

activity against Proline-rich Tyrosine Kinase 2 (PYK2), a FAK homolog, though with

approximately 10-fold less potency.[1][3] FAK is a critical non-receptor tyrosine kinase that

plays a central role in signaling pathways downstream of integrins and growth factor receptors,

regulating key cellular processes such as migration, proliferation, and survival.[4] Due to its role

in tumor progression and metastasis, FAK is a significant target in cancer research.[5][6] These

notes provide detailed protocols for the proper dissolution and application of PF-562271
hydrochloride for reproducible experimental results.

Physicochemical Properties and Solubility
Proper solubilization is paramount for the biological activity and reliability of experimental data.

PF-562271 hydrochloride is insoluble in aqueous solutions.[2][7] The use of an appropriate

organic solvent is necessary for preparing stock solutions.

Table 1: Solubility Data for PF-562271 Hydrochloride
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Solvent Solubility Recommended Use Notes

DMSO
≥26.35 mg/mL to 100

mg/mL[2][7]

Primary solvent for

stock solutions

Gentle warming and

sonication can aid

dissolution.[7][8] Use

fresh, anhydrous

DMSO as moisture

can reduce solubility.

[2][9]

Water Insoluble[2][7] Not Recommended

Do not use for initial

dissolution. Used for

final dilution of in vivo

formulations.

Ethanol Insoluble[2][7] Not Recommended
Not a suitable solvent

for this compound.

PBS (pH 7.4) Insoluble[10] Not Recommended

The compound is less

soluble in buffers with

a pH > 7.[10]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use
Objective: To prepare a high-concentration, stable stock solution for long-term storage and

subsequent dilution for cell-based assays.

Materials:

PF-562271 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer and/or sonicator

Calibrated pipettes
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Protocol:

Weighing: Carefully weigh the desired amount of PF-562271 hydrochloride powder in a

fume hood.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder to achieve

the desired stock concentration (e.g., 10 mM or 20 mM). For example, to make a 10 mM

stock solution from 5 mg of PF-562271 HCl (MW: 543.95 g/mol ), add 919 µL of DMSO.

Dissolution: Vortex the solution vigorously. If necessary, gently warm the tube in a 37°C

water bath or sonicate for a few minutes until the solid is completely dissolved and the

solution is clear.[7]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 1 year).[2][9]

Preparation of Working Solutions for Cell-Based Assays
Objective: To dilute the DMSO stock solution into cell culture medium for treating cells.

Protocol:

Thaw Stock: Remove one aliquot of the DMSO stock solution from the freezer and allow it to

thaw completely at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in pre-warmed, sterile cell

culture medium to prepare the final working concentrations.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture well is

below the level of toxicity for the specific cell line being used, typically ≤ 0.5%.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO (without the compound) to the cell culture medium.

Application: Add the final working solutions to your cells and incubate for the desired

experimental duration. PF-562271 has been used in cell-based assays at concentrations

ranging from nanomolar to low micromolar (e.g., 250 nM to 3.3 µM).[1][2]
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Preparation of Formulations for In Vivo Use
Objective: To prepare a homogenous and stable formulation for oral administration in animal

models. Note: These formulations often require co-solvents.

Example Formulation (for oral gavage): This is an example protocol; specific ratios may need

optimization.

Materials:

PF-562271 hydrochloride stock solution in DMSO (e.g., 100 mg/mL)

PEG300

Tween 80

Sterile water or saline

Protocol:

To prepare a 1 mL working solution, start with 50 µL of a 100 mg/mL clarified DMSO stock

solution.[2]

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.[2]

Add 50 µL of Tween 80 to the mixture and mix again until clear.[2]

Add 500 µL of sterile water or saline to bring the final volume to 1 mL.[2]

The final solution should be prepared fresh and used immediately for optimal results.[2]

Visualizations
FAK Signaling Pathway and Inhibition by PF-562271
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Caption: PF-562271 inhibits FAK autophosphorylation, blocking downstream PI3K/Akt and

MAPK pathways.

General Experimental Workflow for In Vitro Studies
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Caption: Workflow for assessing the effects of PF-562271 hydrochloride in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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